Cas no 944580-80-7 (5-(Trifluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 5-(Trifluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 944580-80-7
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD11035978
• CID: 877743
• PubChem ID: 45158608
• Update Time: 2025-11-01

5-(Trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)imidazo[1,2-a]pyridine
• 5-Trifluoromethyl-imidazo[1,2-a]pyridine
• MFCD11035978
• BUPPVYBGHPQGKZ-UHFFFAOYSA-N
• AKOS006309900
• E80324
• 944580-80-7
• SCHEMBL259055
• DTXSID10669586
• DB-349703

• MDL： MFCD11035978
• Inchi： 1S/C8H5F3N2/c9-8(10,11)6-2-1-3-7-12-4-5-13(6)7/h1-5H
• InChI Key： BUPPVYBGHPQGKZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=NC=CN12)(F)F

Computed Properties

• Exact Mass: 186.04000
• Monoisotopic Mass: 186.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 2.35310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5-(Trifluoromethyl)imidazo[1,2-a]pyridine

Comprehensive Overview of 5-(Trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 944580-80-7)

5-(Trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 944580-80-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and versatile applications. The imidazo[1,2-a]pyridine scaffold, combined with the trifluoromethyl group, enhances its bioactivity, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for terms like "imidazo[1,2-a]pyridine derivatives," "trifluoromethyl compounds in drug design," and "CAS 944580-80-7 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular structure features a fused bicyclic system, where the imidazole ring is annulated with a pyridine ring, and a trifluoromethyl group is strategically positioned at the 5th carbon. This configuration contributes to its electron-withdrawing properties, which are crucial for modulating pharmacokinetic profiles in medicinal chemistry. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, aligning with trends in personalized medicine and AI-driven drug discovery. Searches for "imidazo[1,2-a]pyridine synthesis" and "trifluoromethyl group effects" underscore the compound's synthetic and mechanistic appeal.

In agrochemical applications, 5-(Trifluoromethyl)imidazo[1,2-a]pyridine is explored for its role in developing novel pesticides and herbicides. The trifluoromethyl moiety improves lipophilicity and metabolic stability, addressing challenges like pest resistance—a hot topic in sustainable agriculture. Queries such as "CF3-containing agrochemicals" and "imidazo[1,2-a]pyridine in crop protection" reflect this interest. Additionally, its use in material science, particularly in organic electronics and fluorescent probes, is gaining traction, resonating with searches for "functionalized imidazo[1,2-a]pyridines."

Synthetic routes to CAS No. 944580-80-7 often involve cyclization reactions or cross-coupling methodologies, with emphasis on green chemistry principles. Researchers prioritize "catalyst-free synthesis of imidazo[1,2-a]pyridines" and "scalable trifluoromethylation" to align with environmental regulations. The compound's patent landscape reveals its inclusion in anticancer and antiviral drug candidates, further driving its commercial demand.

In conclusion, 5-(Trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 944580-80-7) exemplifies the intersection of structural innovation and multidisciplinary utility. Its prominence in drug development, agrochemicals, and advanced materials ensures sustained scientific and industrial interest, as evidenced by trending search queries and academic publications.